Cas no 1379363-08-2 (4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile)
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with chloro, methylthio, and cyano functional groups. This structure confers high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methylthio moiety contributes to sulfur-based reactivity. The cyano group offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in nucleophilic displacement and cross-coupling reactions. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules, offering precise control over structural modifications for targeted applications.
![4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile structure](https://ossimg.kuujia.com/scimg/1379500/1379363-08-2x500.png)
1379363-08-2 structure
Product Name:4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
CAS No:1379363-08-2
MF:C7H4ClN5S
MW:225.6582
MDL:MFCD20258018
CID:4741400
Update Time:2025-06-08
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
- SY266232
-
- MDL： MFCD20258018
- Inchi： 1S/C7H4ClN5S/c1-14-7-10-5(8)4-3(2-9)12-13-6(4)11-7/h1H3,(H,10,11,12,13)
- InChI Key： KMSODWALTQLQCB-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C#N)N([H])N=C2N=C(N=1)SC([H])([H])[H]
Computed Properties
- Exact Mass: 224.987594g/mol
- Monoisotopic Mass: 224.987594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- Molecular Weight: 225.66g/mol
- XLogP3: 2
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y21265-1g |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | 95% | 1g |
¥14929.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y21265-250mg |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | 95% | 250mg |
¥11409.0 | 2023-09-05 | |
| eNovation Chemicals LLC | D711495-0.25g |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | 95% | 0.25g |
$980 | 2024-07-19 | |
| eNovation Chemicals LLC | D711495-1g |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | 95% | 1g |
$1320 | 2024-07-19 | |
| Aaron | AR01WKH5-100mg |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | 95% | 100mg |
$808.00 | 2025-02-12 | |
| Aaron | AR01WKH5-250mg |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | 95% | 250mg |
$1097.00 | 2025-02-12 | |
| 1PlusChem | 1P01WK8T-100mg |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | ≥95% | 100mg |
$845.00 | 2024-06-21 | |
| 1PlusChem | 1P01WK8T-250mg |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | ≥95% | 250mg |
$1139.00 | 2024-06-21 | |
| eNovation Chemicals LLC | D711495-0.1g |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | 95% | 0.1g |
$615 | 2024-07-19 | |
| Aaron | AR01WKH5-50mg |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile |
1379363-08-2 | 95% | 50mg |
$647.00 | 2025-02-12 |
4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
1379363-08-2 (4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile) Related Products
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